Cas no 111988-49-9 (Thiacloprid Reference Material[CRM])

• Product Name: Thiacloprid Reference Material[CRM]
• CAS No: 111988-49-9
• MF: C₁₀H₉ClN₄S
• MW: 252.723258733749
• MDL: MFCD02101042
• CID: 62894
• Update Time: 2026-05-14

Thiacloprid Reference Material[CRM] Chemical and Physical Properties

Names and Identifiers

• Thiacloprid
• 3-(6-chloro-3-pyridinylmethyl)-1,3-thiazolidin-2-ylidenecyanamide
• Thiaclopyrid
• (3-((6-Chloro-3-pyridinyl)methyl)-2-thiazolidinylidene)cyanamide
• Sodiumchloride
• Thiacloprid Solution
• (Z)-[3-[(6-chloro-3-pyridinyl)methyl]-2-thiazolidinylidene]cyanamide
• (Z)-3-(6-chloro-3-pyridylmethyl)-1,3-thiazolidin-2-ylidenecyanamide
• [3-[(6-chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-ylidene]cyanamide
• {(2Z)-3-[(6-chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-ylidene}cyanamide
• Calypso
• Bariard
• Biscaya
• yrc 2894
• ntn33894
• Bay YRC 2894
• Calypso 70WG
• Calypso Ultra
• Thiacloprid Reference Material[CRM]

• MDL： MFCD02101042
• Inchi： 1S/C10H9ClN4S/c11-9-2-1-8(5-13-9)6-15-3-4-16-10(15)14-7-12/h1-2,5H,3-4,6H2
• InChI Key： HOKKPVIRMVDYPB-GXDHUFHOSA-N
• SMILES： C1=CC(=NC=C1CN/2CCS\C2=N/C#N)Cl

Computed Properties

• Exact Mass: 252.02400
• Monoisotopic Mass: 252.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• Color/Form: Light yellow powder
• Density: 1.4200
• Melting Point: 128-129°
• Boiling Point: 423.1 °C at 760 mmHg
• Flash Point: 209.7 °C
• Refractive Index: 1.691
• PSA: 77.58000
• LogP: 2.05878
• Solubility: dissolve in water

Thiacloprid Reference Material[CRM] Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332
• Warning Statement： MissingPhrase-N15.00950417-P201-P261-P280-P308
  P313
• Hazardous Material transportation number：2588
• WGK Germany：2
• Hazard Category Code： 20/22-52/53
• Safety Instruction： S60
• RTECS：GS6093749
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 836, 444 orally; >2000, >2000 dermally; LC50 (4 hr) in male, female rats (mg/m3): >2535, 1223; LC50 (96 hr) in rainbow trout (mg/l): 30.5 (Elbert)
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Thiacloprid Reference Material[CRM]

Thiacloprid Reference Material [CRM]: An Essential Standard for Pesticide Analysis

Thiacloprid (CAS No. 111988-49-9) is a widely used neonicotinoid insecticide that has gained significant attention in the field of agricultural chemistry and environmental science. As a reference material, Thiacloprid Reference Material [CRM] plays a crucial role in ensuring the accuracy and reliability of analytical methods used to detect and quantify thiacloprid residues in various matrices. This article delves into the chemical properties, applications, and recent research advancements related to thiacloprid, highlighting its importance as a reference material.

Chemical Properties and Structure

Thiacloprid is a chlorinated neonicotinoid insecticide with the chemical formula C₉H₁₀ClN₅O₂S. It is characterized by its high solubility in organic solvents and low solubility in water, which makes it suitable for use in various formulations. The molecular structure of thiacloprid includes a thiophene ring and a nitro group, contributing to its insecticidal activity by binding to nicotinic acetylcholine receptors (nAChRs) in insects, leading to paralysis and death.

Applications in Agriculture and Environmental Science

Thiacloprid is primarily used as an insecticide to control a wide range of pests in crops such as cereals, fruits, vegetables, and ornamental plants. Its effectiveness against sucking insects like aphids, whiteflies, and thrips has made it a popular choice among farmers. However, the use of thiacloprid has also raised concerns about its potential environmental impact, particularly on non-target organisms such as bees and aquatic life.

To address these concerns, regulatory agencies and researchers rely on accurate analytical methods to monitor thiacloprid residues in the environment. This is where Thiacloprid Reference Material [CRM] comes into play. Certified reference materials (CRMs) are essential tools for validating analytical methods and ensuring the accuracy of residue analysis. They provide a known concentration of the analyte, allowing laboratories to calibrate their instruments and verify the performance of their analytical procedures.

Recent Research Advancements

In recent years, several studies have focused on improving the detection and quantification methods for thiacloprid residues. One notable advancement is the development of liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, which offer high sensitivity and specificity for detecting trace levels of thiacloprid in complex matrices such as soil, water, and food products.

A study published in the Journal of Chromatography A demonstrated the effectiveness of LC-MS/MS for analyzing thiacloprid residues in honey samples. The researchers developed a method that achieved a limit of detection (LOD) of 0.05 μg/kg and a limit of quantification (LOQ) of 0.15 μg/kg, highlighting the potential of this technique for monitoring thiacloprid exposure in bee populations.

Another study published in Environmental Pollution explored the fate and behavior of thiacloprid in soil environments. The researchers found that thiacloprid undergoes rapid degradation under aerobic conditions but persists longer under anaerobic conditions. This information is crucial for understanding the environmental fate of thiacloprid and developing strategies to mitigate its potential risks.

The Role of Thiacloprid Reference Material [CRM] in Quality Control

The use of certified reference materials (CRMs) like Thiacloprid Reference Material [CRM] is essential for maintaining high standards in analytical laboratories. CRMs provide a benchmark against which the accuracy and precision of analytical methods can be assessed. By using CRMs, laboratories can ensure that their results are reliable and comparable across different studies and regions.

In addition to quality control, CRMs are also used for method validation and calibration purposes. For example, when developing a new analytical method for detecting thiacloprid residues, laboratories can use CRMs to verify that their method produces accurate results over a wide range of concentrations. This ensures that the method is robust and suitable for routine use.

Conclusion

Thiacloprid Reference Material [CRM], with its CAS number 111988-49-9, is an indispensable tool for ensuring the accuracy and reliability of analytical methods used to detect thiacloprid residues. Its importance extends beyond agricultural applications to environmental monitoring and regulatory compliance. As research continues to advance our understanding of thiacloprid's behavior and impact, the role of CRMs like Thiacloprid Reference Material will remain critical in supporting high-quality scientific investigations.